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Compound of Interest

Compound Name: Potassium metaborate

CAS No.: 13709-94-9

Cat. No.: B1585025

Get Quote

Technical Support Center: Potassium
Metaborate Fusion
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the use of potassium metaborate in sample fusion for analytical

applications. The information is tailored for researchers, scientists, and drug development

professionals to assist in optimizing their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the primary advantage of using potassium metaborate as a fusion flux?

A1: While less common than its lithium counterpart, potassium metaborate (KBO₂) is an

effective basic flux for decomposing acidic and silicate-based samples. Its use can be

advantageous in specific analytical scenarios where the introduction of lithium is undesirable.

Q2: What is the recommended fusion temperature for potassium metaborate?
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A2: The melting point of potassium metaborate is 950°C. A fusion temperature of 1000°C has

been shown to be effective for the decomposition of silicate samples when using a mixed flux

of potassium metaborate and potassium carbonate.[1] It is generally recommended to

operate at the lowest practical temperature that ensures complete sample dissolution to

minimize volatilization of certain elements.

Q3: What is a typical sample-to-flux ratio for potassium metaborate fusion?

A3: A common starting point for borate fusions is a sample-to-flux ratio between 1:10 and

1:100. For a mixed potassium metaborate/potassium carbonate flux, a ratio of 1:25 (e.g., 0.1

g of sample to 2.5 g of flux) has been successfully used for silicate rock samples.[1] The

optimal ratio will depend on the specific sample matrix.

Q4: Can I use potassium metaborate for all sample types?

A4: Potassium metaborate is a basic flux and is therefore most effective for acidic samples

such as silicates, oxides, and certain ceramics. For basic samples, a more acidic flux or a

mixture of fluxes may be more appropriate.

Q5: How do I dissolve the cooled potassium metaborate fusion bead?

A5: The cooled fusion bead, or "cake," can typically be dissolved in a dilute mineral acid, such

as 3N hydrochloric, nitric, or sulfuric acid.[1] Gentle heating to around 50°C can significantly

accelerate the dissolution process.[1]
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Issue Potential Cause(s) Recommended Solution(s)

Incomplete Fusion

1. Temperature too low: The

furnace has not reached the

optimal temperature for the flux

to effectively decompose the

sample. 2. Insufficient fusion

time: The sample and flux

have not been heated for a

long enough duration. 3.

Incorrect sample-to-flux ratio:

There is not enough flux to

completely dissolve the

sample. 4. Large particle size:

The sample was not ground

finely enough, reducing the

surface area for reaction.

1. Ensure the furnace

temperature is at or slightly

above the recommended

fusion temperature (e.g.,

1000°C for a KBO₂/K₂CO₃

mix).[1] 2. Increase the fusion

time in increments of 5-10

minutes. 3. Increase the

amount of flux relative to the

sample. A 1:25 ratio is a good

starting point for silicates.[1] 4.

Grind the sample to a fine

powder (typically < 100 µm).

Difficulty Dissolving the Cooled

Bead

1. Incomplete fusion:

Undissolved sample material

will be resistant to acid

dissolution. 2. Precipitation

upon cooling: Certain elements

may precipitate out of the

molten glass if the cooling

process is too slow. 3.

Inappropriate acid

concentration: The acid may

be too weak to effectively

dissolve the fusion bead.

1. Address the incomplete

fusion using the steps above.

2. Ensure rapid cooling of the

molten bead after fusion. 3.

Use a sufficiently concentrated

acid (e.g., 3N HCl, HNO₃, or

H₂SO₄) and consider gentle

heating to approximately 50°C

to aid dissolution.[1]

Cracked or Opaque Fusion

Bead

1. Thermal shock: Cooling the

molten bead too rapidly or

unevenly can cause cracking.

2. Sample composition:

Certain sample matrices are

more prone to producing

opaque or crystalline beads.

1. While rapid cooling is

necessary, ensure it is done in

a controlled manner. Pouring

the melt into a receiving vessel

at room temperature is

standard practice. 2. Consider

adjusting the flux composition,

for instance, by altering the
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ratio of potassium metaborate

to potassium carbonate.

Analyte Volatilization

1. Excessively high fusion

temperature: Operating at

temperatures well above the

melting point of the flux can

lead to the loss of volatile

elements.

1. Optimize the fusion

temperature to the lowest point

that still achieves complete

sample decomposition. For

many borate fusions,

temperatures above 1100°C

are generally not

recommended to minimize

volatilization.

Quantitative Data Summary
The following table summarizes key quantitative parameters for a potassium metaborate-

based fusion protocol.
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Parameter Value Sample Type Reference

Flux Composition

Potassium Metaborate

: Potassium

Carbonate (3:2, w/w)

Silicates (basalt rock,

glass sand)
[1]

Fusion Temperature 1000°C
Silicates, Chrome

Refractory
[1]

Fusion Time 10 minutes
Silicates (basalt rock,

glass sand)
[1]

20 minutes Chrome Refractory [1]

Sample-to-Flux Ratio 0.1 g : 2.5 g (1:25)
Silicates (basalt rock,

glass sand)
[1]

0.1 g : 5.0 g (1:50) Chrome Refractory [1]

Dissolution Acid
3N HCl, HNO₃, or

H₂SO₄

Fused Silicate and

Chrome Refractory

Beads

[1]

Dissolution

Temperature
~50°C

Fused Silicate and

Chrome Refractory

Beads

[1]

Dissolution Time < 1 minute Fused Silicate Beads [1]

< 30 seconds
Fused Chrome

Refractory Beads
[1]

Experimental Protocol: Potassium Metaborate
Fusion for Silicate Samples
This protocol is adapted from a published method for the decomposition of silicate materials.[1]

1. Sample Preparation:

Grind the silicate sample to a fine powder (< 100 µm).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://www.benchchem.com/product/b1585025/docs?utm_src=pdf-body#effect-of-temperature-on-potassium-metaborate-fusion-efficiency
https://pubmed.ncbi.nlm.nih.gov/18966685/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the powdered sample in an oven at 105°C for at least 2 hours to remove any residual

moisture.

2. Flux Preparation:

Prepare a homogeneous mixture of potassium metaborate (KBO₂) and potassium

carbonate (K₂CO₃) in a 3:2 weight-to-weight ratio.

3. Fusion Procedure:

Accurately weigh 0.1 g of the dried, powdered sample into a platinum crucible.

Add 2.5 g of the KBO₂/K₂CO₃ flux mixture to the crucible.

Thoroughly mix the sample and flux within the crucible using a platinum rod or by gentle

swirling.

Place the crucible in a muffle furnace preheated to 1000°C.

Fuse the mixture for 10 minutes.

4. Dissolution of the Fusion Bead:

Carefully remove the hot crucible from the furnace using tongs and allow it to cool to room

temperature.

Place the cooled crucible containing the fusion bead into a beaker.

Add 20 mL of 3N nitric acid (or hydrochloric acid) to the beaker, ensuring the crucible and

bead are submerged.

Gently heat the beaker on a hot plate to approximately 50°C and stir until the bead is

completely dissolved.

Once dissolved, the sample solution is ready for further dilution and analysis by techniques

such as ICP-OES or ICP-MS.

Experimental Workflow Diagram
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Potassium Metaborate Fusion Workflow

Preparation

Fusion

Dissolution

Analysis

Sample Preparation
(Grind < 100 µm, Dry at 105°C)

Weighing & Mixing
(0.1g Sample + 2.5g Flux in Pt Crucible)

Flux Preparation
(KBO₂:K₂CO₃ = 3:2 w/w)

Fusion
(1000°C for 10 min)

Cooling to Room Temperature

Acid Dissolution
(3N HNO₃ at ~50°C)

Sample Ready for Analysis
(e.g., ICP-OES, ICP-MS)

Click to download full resolution via product page

Caption: Workflow for silicate sample preparation using potassium metaborate fusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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